Cas no 1446408-51-0 ((5-bromoisoxazol-3-yl)methanol)

• Product Name: (5-bromoisoxazol-3-yl)methanol
• CAS No: 1446408-51-0
• MF: C₄H₄BrNO₂
• MW: 177.984060287476
• CID: 6833494
• PubChem ID: 84656263
• Update Time: 2025-11-02

(5-bromoisoxazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1446408-51-0
• 889-254-9
• EN300-7015341
• (5-bromo-1,2-oxazol-3-yl)methanol
• (5-BROMOISOXAZOL-3-YL)METHANOL
• AT37492
• 5-Bromo-3-isoxazolemethanol
• (5-bromoisoxazol-3-yl)methanol

• Inchi： 1S/C4H4BrNO2/c5-4-1-3(2-7)6-8-4/h1,7H,2H2
• InChI Key： MEVWPRDNLPDOEA-UHFFFAOYSA-N
• SMILES： BrC1=CC(CO)=NO1

Computed Properties

• Exact Mass: 176.94254Da
• Monoisotopic Mass: 176.94254Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.3Ų

Additional information on (5-bromoisoxazol-3-yl)methanol

Comprehensive Guide to (5-Bromoisoxazol-3-yl)methanol (CAS No. 1446408-51-0): Properties, Applications, and Market Insights

(5-Bromoisoxazol-3-yl)methanol (CAS No. 1446408-51-0) is a specialized brominated isoxazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique isoxazole ring and bromine substituent, serves as a versatile building block in organic synthesis. Its molecular formula, C₄H₄BrNO₂, and molecular weight of 178.00 g/mol make it particularly valuable for heterocyclic chemistry applications.

The physicochemical properties of (5-bromoisoxazol-3-yl)methanol contribute to its widespread utility. With a melting point range of 90-95°C and moderate solubility in polar organic solvents, this compound exhibits excellent stability under standard laboratory conditions. Researchers particularly value its reactivity at the 3-position, where the hydroxyl group can be readily functionalized for further chemical transformations. Recent studies highlight its role in developing novel kinase inhibitors, a hot topic in cancer drug discovery.

In pharmaceutical applications, 5-bromoisoxazol-3-yl methanol serves as a key intermediate for small molecule drug development. Its structural features make it particularly useful in creating targeted therapeutics for inflammatory diseases and metabolic disorders. The compound's ability to modulate protein-protein interactions has made it valuable in proteolysis-targeting chimera (PROTAC) research, one of the most searched topics in current medicinal chemistry. Pharmaceutical companies are actively exploring derivatives of this compound for their potential in precision medicine approaches.

The agrochemical industry has also recognized the potential of (5-bromoisoxazol-3-yl)methanol CAS 1446408-51-0. Its derivatives show promising activity as plant growth regulators and pesticide intermediates. With increasing global demand for sustainable agriculture solutions, researchers are investigating its use in developing environmentally friendly crop protection agents. This aligns with current trends in green chemistry and biodegradable agrochemicals, topics frequently searched by professionals in the field.

From a synthetic chemistry perspective, 5-bromo-3-hydroxymethylisoxazole offers multiple advantages. Its bromine atom serves as an excellent leaving group for various cross-coupling reactions, while the hydroxymethyl group can be easily converted to other functional groups. Recent publications demonstrate its utility in palladium-catalyzed reactions and click chemistry applications. These synthetic applications make it particularly valuable for researchers working on high-throughput screening libraries and combinatorial chemistry.

The market for (5-bromoisoxazol-3-yl)methanol has shown steady growth, driven by increasing R&D activities in both pharmaceutical and agrochemical sectors. Analytical data indicates rising search volumes for "isoxazole derivatives in drug discovery" and "brominated heterocycles suppliers," reflecting growing commercial interest. Current pricing trends suggest moderate stability, with bulk quantities typically available from specialty chemical suppliers. The compound's patent landscape shows increasing activity, particularly in applications related to kinase modulation and plant biotechnology.

Quality control aspects of CAS 1446408-51-0 are crucial for research applications. Reputable suppliers typically provide the compound with ≥95% purity, verified by HPLC analysis and 1H NMR spectroscopy. Proper storage recommendations include protection from moisture at 2-8°C in amber glass containers. These specifications are particularly important for researchers investigating structure-activity relationships or developing GMP intermediates for clinical trials.

Recent scientific literature highlights innovative applications of (5-bromoisoxazol-3-yl)methanol in bioconjugation chemistry and materials science. Its derivatives have shown potential in developing fluorescent probes for biological imaging and functional polymers with specialized properties. These cutting-edge applications align with current research trends in theranostics and smart materials, addressing frequently searched topics in multidisciplinary research communities.

Environmental and safety considerations for 5-bromoisoxazol-3-yl methanol follow standard laboratory chemical protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and safety goggles is recommended during handling. Disposal should comply with local regulations for organic bromine compounds. These safety aspects are particularly relevant given increasing searches for "green chemistry alternatives" and "sustainable synthetic methods" in professional databases.

Future research directions for (5-bromoisoxazol-3-yl)methanol CAS 1446408-51-0 appear promising. Emerging applications in biocatalysis and asymmetric synthesis are being explored, potentially opening new avenues in chiral drug development. The compound's versatility continues to make it valuable for addressing current challenges in medicinal chemistry and crop science, ensuring its ongoing relevance in scientific research and industrial applications.